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Compound of Interest

Compound Name: JNJ-63576253
CAS No.: 2110426-27-0
Cat. No.: B2571259

Get Quote

. J

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQSs) for
investigating the off-target effects of INJ-63576253.

Data Presentation: Off-Target Profile of JNJ-
63576253

JNJ-63576253 has been demonstrated to be a highly selective antagonist of the androgen
receptor (AR). The following tables summarize the available quantitative data regarding its off-
target profile.

Table 1: Kinase Selectivity Profile

Number of Kinases  JNJ-63576253
Assay Platform . Source
Screened Activity

No significant hits
KINOMEscan 468 o [1]2]
identified
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Table 2: Selectivity Against Nuclear Hormone Receptors

Fold Selectivity vs.
Receptor Source
Androgen Receptor (AR)

Estrogen Receptor ~1000-fold [1]

Glucocorticoid Receptor ~1000-fold [1]

Experimental Protocols

Detailed methodologies for key experiments are provided below to assist in designing and
troubleshooting your investigations into the off-target effects of INJ-63576253.

KINOMEscan® Competition Binding Assay

This assay is used to determine the binding affinity of a test compound against a large panel of
kinases.

Principle: The assay measures the ability of a test compound to compete with an immobilized,
active-site directed ligand for binding to the kinase of interest. The amount of kinase captured
on the solid support is quantified via quantitative PCR (QPCR) of a DNA tag conjugated to the
kinase.

General Protocol:
o Kinase-tagged Phage Preparation: Kinases are expressed as fusions with a T7 phage.

o Immobilized Ligand: A proprietary, broadly active kinase inhibitor is immobilized on a solid

support.
o Competition Assay:

o The kinase-tagged phage, test compound (JNJ-63576253), and immobilized ligand are
incubated together.

o Arange of concentrations of the test compound is typically used to determine a
dissociation constant (Kd).
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e Quantification:

o The amount of kinase bound to the immobilized ligand is determined by qPCR of the DNA
tag.

o Results are typically reported as "percent of control” (DMSO vehicle), where a lower
percentage indicates stronger binding of the test compound.

Source:[3][4]

Transcriptomic Analysis (RNA-Seq)

Transcriptomic analysis can reveal off-target effects by identifying unintended changes in gene
expression profiles following treatment with INJ-63576253.

General Protocol:

Cell Culture and Treatment:

o Culture prostate cancer cell lines (e.g., LNCaP, VCaP) in appropriate media.

o Treat cells with INJ-63576253 at various concentrations and time points. Include a vehicle
control (e.g., DMSO).

RNA Extraction:

o Lyse cells and extract total RNA using a commercially available kit.

o Assess RNA quality and quantity.

Library Preparation:

o Prepare sequencing libraries from the extracted RNA. This typically involves mRNA
purification, fragmentation, cDNA synthesis, and adapter ligation.

Sequencing:

o Sequence the libraries on a high-throughput sequencing platform.
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o Data Analysis:

o

Align reads to a reference genome.

[¢]

Quantify gene expression levels.

[¢]

Perform differential gene expression analysis to identify genes up- or down-regulated by
JNJ-63576253.

o

Conduct pathway analysis to understand the biological implications of the observed gene
expression changes.

Source:[2][5]

Proteomic Analysis (Mass Spectrometry)

Proteomic analysis can identify off-target effects by detecting changes in protein expression
and post-translational modifications.

General Protocol:
e Cell Culture and Treatment:

o Similar to the transcriptomic analysis protocol, treat cells with INJ-63576253 and a vehicle
control.

e Protein Extraction and Digestion:

o Lyse cells and extract total protein.

o Quantify protein concentration.

o Digest proteins into peptides using an enzyme such as trypsin.
e Mass Spectrometry:

o Analyze the peptide mixture using liquid chromatography-tandem mass spectrometry (LC-
MS/MS).
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o Data Analysis:

o

Identify and quantify proteins from the mass spectrometry data.

[¢]

Perform differential protein expression analysis.

[¢]

Analyze post-translational modifications if desired.
o Conduct pathway and network analysis to identify affected cellular processes.

Source:[1][6]
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Caption: On-target signaling pathway of INJ-63576253.
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Off-Target Effect Investigation Workflow
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Caption: Experimental workflow for off-target investigation.

FAQs and Troubleshooting

Q1: We are observing unexpected phenotypic effects in our cell-based assays with INJ-
63576253 that do not seem to be related to androgen receptor signaling. How can we begin to
investigate potential off-target effects?
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Al:

» Confirm On-Target Activity: First, ensure that you are observing the expected antagonism of
the androgen receptor in your system. Run a control experiment to measure the expression
of known AR target genes (e.g., PSA, TMPRSS2).

o Consult Selectivity Data: Review the kinase and nuclear receptor selectivity data provided
above. If your observed phenotype is related to a known kinase signaling pathway, the
existing data suggests it is unlikely to be a direct off-target effect of INJ-63576253.

o Perform a Broad Screen: If the phenotype persists and is unexplained, consider a broader,
unbiased screen. Transcriptomic (RNA-Seq) or proteomic (mass spectrometry) analysis can
provide a global view of the cellular changes induced by JNJ-63576253 and may reveal
unexpected pathway modulation.

Q2: We are planning a KINOMEscan experiment for INJ-63576253. \What concentration of the
compound should we use?

A2:

e Initial Screen: For an initial broad screen to identify potential hits, a single high concentration
is often used, for example, 1 or 10 pM.

o Dose-Response: If hits are identified in the initial screen, a follow-up dose-response
experiment with a range of concentrations (e.g., 10-point, 3-fold serial dilutions) should be
performed to determine the binding affinity (Kd).

Q3: Our RNA-Seq data shows significant changes in gene expression that are not known to be
regulated by the androgen receptor. How can we troubleshoot this?

A3:
o Data Quality Control: Ensure that your RNA-Seq data has passed all quality control metrics.

o Pathway Analysis: Use pathway analysis tools (e.g., GSEA, IPA) to identify any signaling
pathways that are significantly enriched in your differentially expressed gene list. This may
point towards a potential off-target.
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 Literature Search: Search the literature for connections between the identified pathways and
other androgen receptor antagonists. Some off-target effects may be class-specific.

o Orthogonal Validation: Validate the expression changes of key genes from the unexpected
pathways using an independent method, such as RT-qPCR.

Q4: We are not seeing any significant hits in our off-target screening assays. Does this confirm
that INJ-63576253 has no off-target effects?

A4: The absence of hits in a specific screening panel (like the KINOMEscan) is strong evidence
for selectivity within that target class. However, it does not rule out all possible off-target
interactions. Other potential off-targets could include non-kinase enzymes, ion channels, or
GPCRs that were not included in the panel. If a specific off-target is suspected based on
phenotypic data, a direct binding or functional assay for that target should be performed.

Q5: How can we distinguish between a direct off-target effect and a downstream consequence
of on-target androgen receptor inhibition?

A5: This can be challenging. Here are a few strategies:

e Use a Structurally Unrelated AR Antagonist: Compare the off-target profile of INJ-63576253
with that of another AR antagonist with a different chemical scaffold. If the effect is observed
with both compounds, it is more likely to be a consequence of AR inhibition.

¢ AR Knockout/Knockdown Cells: If the effect is still present in cells where the androgen
receptor has been knocked out or knocked down, it is likely an off-target effect.

o Time-Course Experiment: A very rapid effect that occurs before changes in AR-mediated
gene transcription can be detected may suggest a direct off-target interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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